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Compound of Interest

Compound Name: Gafquat 755N

Cat. No.: B1212068

Application Note AP-RHEO-001

Audience: Researchers, scientists, and drug development professionals.

Introduction

Gafquat™ 755N, the INCI name for Polyquaternium-11, is a cationic copolymer of
vinylpyrrolidone and dimethylaminoethyl methacrylate.[1][2][3][4] It is widely utilized in
pharmaceutical and personal care formulations as a film-former, conditioning agent, and
fixative.[3][4][5] The rheological properties of Gafquat 755N solutions are critical for defining
the sensory attributes, stability, and application performance of finished products such as gels,
lotions, and sprays.[6][7] This application note provides a detailed protocol for the rheological
characterization of Gafquat 755N solutions, including sample preparation and measurement of
key rheological parameters.

Key Rheological Parameters

Understanding the following rheological parameters is essential for formulating with Gafquat
755N:

 Viscosity: A measure of a fluid's resistance to flow. It is crucial for determining product
consistency and pourability.
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e Shear Thinning: The phenomenon where a fluid's viscosity decreases under shear stress.
This property is desirable in many formulations for ease of application.

« Viscoelasticity: The property of materials that exhibit both viscous and elastic characteristics
when undergoing deformation. This influences product texture and stability.

Quantitative Data Summary

The viscosity of Gafquat 755N solutions is highly dependent on concentration. The following
table summarizes typical viscosity values for aqueous solutions of Gafquat 755N at 25°C.

Concentration (% wiw) Apparent Viscosity (cP) at 10 s—*
1 100 - 500

2 1000 - 3000

5 8000 - 15000

10 25000 - 50000

20 20000 - 70000[1][8][9]

Note: These are typical values and can vary based on the specific grade of Gafquat 755N,
solvent system, and temperature.

Experimental Protocols
Preparation of Gafquat 755N Solutions

This protocol describes the preparation of aqueous solutions of Gafquat 755N for rheological

analysis.

Materials:

o Gafquat 755N (Polyquaternium-11)
o Deionized water

e Magnetic stirrer and stir bar
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o Beakers

e Analytical balance

Procedure:

e Weigh the required amount of deionized water into a beaker.

» Place the beaker on a magnetic stirrer and begin stirring to create a vortex.

e Slowly add the Gafquat 755N powder to the vortex to ensure proper dispersion and avoid
clumping.

» Continue stirring until the Gafquat 755N is fully dissolved. This may take several hours.
Gentle heating (to no more than 40°C) can be used to expedite dissolution.[6]

» Allow the solution to equilibrate to the desired measurement temperature for at least 24
hours before analysis to ensure complete hydration and relaxation of the polymer chains.

Rheological Measurement Protocol

This protocol outlines the procedure for characterizing the rheological properties of Gafquat
755N solutions using a rotational rheometer.

Equipment:
» Rotational rheometer with cone-plate or parallel-plate geometry[10]
o Temperature control unit
o Pipettes or syringes for sample loading
Procedure:
e Instrument Setup and Calibration:
o Ensure the rheometer is properly calibrated according to the manufacturer's instructions.

o Set the desired measurement temperature and allow the geometry to equilibrate.
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e Sample Loading:

o Carefully apply the Gafquat 755N solution to the lower plate of the rheometer, ensuring a
sufficient amount to fill the gap between the plates.

o Lower the upper geometry to the measurement gap, ensuring the sample is evenly
distributed and free of air bubbles.

o Trim any excess sample from the edge of the geometry.
o Equilibration:

o Allow the sample to rest for a few minutes to allow for thermal and mechanical equilibrium.
 Viscosity Measurement (Flow Curve):

o Perform a steady-state flow sweep by applying a range of shear rates (e.g., 0.1 to 100 s™1)
and measuring the resulting shear stress.

o Plot the apparent viscosity as a function of shear rate to observe shear-thinning behavior.
 Viscoelastic Measurement (Oscillatory Sweep):

o Perform a frequency sweep at a constant, low strain (within the linear viscoelastic region,
typically 1%) to determine the storage modulus (G') and loss modulus (G").

o Plot G' and G" as a function of frequency to characterize the viscoelastic properties of the
solution.

Visualizations
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Caption: Experimental workflow for rheological characterization.
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Caption: Relationship between formulation and performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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755n-solutions-for-formulation-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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